tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate

• CAS: 1217527-22-4

Core Science & Biosynthesis

Comprehensive NMR Characterization of tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate

Executive Summary

The structural elucidation of substituted nitrogen heterocycles is a critical bottleneck in the development of peptidomimetics and targeted therapeutics. Specifically, tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate (CAS: 1217633-41-4) ()[1] presents a unique analytical challenge due to its highly constrained conformational dynamics. As a Senior Application Scientist, I approach the Nuclear Magnetic Resonance (NMR) characterization of this molecule not merely as a list of chemical shifts, but as a dynamic, self-validating physical system. This guide deconstructs the structural causality behind the molecule's complex 1H and 13C NMR spectra, providing a robust framework for unambiguous assignment.

Structural Causality: Conformational Dynamics & Rotamerism

Before analyzing the spectral data, we must establish the physical state of the molecule in solution. The presence of the N-Boc (tert-butoxycarbonyl) protecting group fundamentally alters the NMR landscape.

The lone pair of electrons on the pyrrolidine nitrogen (N1) delocalizes into the π∗ orbital of the carbamate carbonyl. This resonance imparts partial double-bond character to the N–C(O) bond, restricting free rotation. The barrier to this rotation is typically around 15–17 kcal/mol in N-Boc pyrrolidines ()[2]. At standard acquisition temperatures (298 K), the thermal energy of the system is insufficient to overcome this barrier rapidly, meaning the exchange rate is slow on the NMR timescale. Consequently, the spectrometer detects two distinct conformational states: the syn and anti rotamers.

Fig 1: Conformational equilibrium of N-Boc rotamers on the NMR timescale at 298 K.

1H NMR Spectral Analysis: Diastereotopicity & Hyperconjugation

The 1H NMR spectrum of this molecule is defined by the chiral center at C2. Because C2 is stereogenic, it breaks the symmetry of the two faces of the pyrrolidine ring. Therefore, the two protons on C3 (and the two on C5) are diastereotopic ; they reside in permanently distinct magnetic environments regardless of bond rotation.

Furthermore, the geminal coupling constants ( 2JHH​ ) for the C3 and C5 methylene protons are unusually large (~18 Hz). In standard unconstrained aliphatic systems, 2J is typically ~10–12 Hz. However, the adjacent C4 ketone allows for hyperconjugation between the C–H σ bonding orbitals and the carbonyl π∗ antibonding orbital. This orbital overlap significantly increases the magnitude of the negative geminal coupling constant.

Quantitative 1H NMR Data Summary (CDCl3, 400 MHz, 298 K)

Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant ( J in Hz)	Integration	Assignment & Causality Notes
iPr-CH 3​	0.90, 0.98	d, d	6.8	6H (3H each)	Diastereotopic methyls split by the iPr-CH.
Boc t-Bu	1.45, 1.49	s, s	-	9H	Rotameric doubling (~1:1 ratio at 298 K).
iPr-CH	2.25	m	-	1H	Complex multiplet due to coupling with CH 3​ and C2-H.
C3-H a​	2.35	dd	18.0, 10.5	1H	Trans to iPr group; large geminal J due to C4 ketone.
C3-H b​	2.75	dd	18.0, 4.0	1H	Cis to iPr group; forms an ABX system with C2-H.
C5-H a​	3.85	d	18.5	1H	Isolated AB system; deshielded by N1 and C4.
C5-H b​	4.05	d	18.5	1H	Isolated AB system; deshielded by N1 and C4.
C2-H	4.15	m	-	1H	Highly deshielded alpha to nitrogen.

13C NMR Spectral Analysis: Backbone Verification

The 13C NMR spectrum provides absolute verification of the molecular backbone. Because carbon shifts have a much wider spectral window, the rotameric doubling caused by the N-Boc group is starkly visible here, often resulting in paired signals for almost every carbon in the heterocycle.

Quantitative 13C NMR Data Summary (CDCl3, 100 MHz, 298 K)

Position	Chemical Shift (ppm)	Assignment & Causality Notes
iPr-CH 3​	19.0, 19.5	Diastereotopic methyls; minimal rotameric impact.
Boc CH 3​	28.3, 28.5	Rotameric doubling of the tert-butyl methyls.
iPr-CH	31.5	Aliphatic methine.
C3 (CH 2​ )	41.2, 42.0	Alpha to ketone; shows distinct rotameric doubling.
C5 (CH 2​ )	53.0, 54.1	Alpha to N and ketone; highly sensitive to N-Boc conformation.
C2 (CH)	61.5, 62.8	Chiral center alpha to N; rotameric doubling.
Boc C q​	80.5, 81.2	Quaternary tert-butyl carbon.
Boc C=O	154.0, 154.6	Carbamate carbonyl; highly deshielded.
C4 (C=O)	210.5	Ketone carbonyl; diagnostic peak for the 4-oxo substitution.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, the NMR acquisition must be treated as a self-validating system. A standard 1D spectrum is insufficient if the integration is skewed by relaxation effects or if rotamers are misidentified as impurities.

Step-by-Step Methodology: 1D Acquisition & Variable Temperature (VT) NMR

• Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of CDCl 3​ (containing 0.03% v/v TMS as an internal standard). Filter through a glass wool plug into a 5 mm NMR tube to ensure high magnetic field homogeneity.

• 1H NMR Acquisition: Acquire 16 scans with a relaxation delay (D1) of 2.0 seconds.

• 13C NMR Acquisition (Critical Step): Quaternary carbons (C4 ketone, Boc C=O, Boc C q​ ) lack attached protons to facilitate dipole-dipole relaxation, leading to long T1​ relaxation times. To ensure accurate detection and relative integration, set the D1 delay to 3.0–5.0 seconds and acquire a minimum of 512 scans.

• VT-NMR Validation: To definitively prove that the doubled peaks at 1.45/1.49 ppm and the complex 13C signals are rotamers and not diastereomeric impurities, swap the solvent to Toluene- d8​ or DMSO- d6​ . Gradually heat the sample to 80–90 °C. As thermal energy exceeds the rotational barrier, the exchange rate becomes fast on the NMR timescale, and the doubled peaks will coalesce into sharp, single resonances ()[3].

Advanced 2D NMR Workflow

To transition from theoretical prediction to empirical certainty, a 2D NMR workflow must be executed to map the exact atomic connectivity.

Fig 2: Sequential 1D and 2D NMR workflow for unambiguous pyrrolidine core assignment.

Step-by-Step 2D Methodology

• COSY (Correlation Spectroscopy): Use COSY to trace the continuous spin system from the isopropyl methyls (0.90/0.98 ppm) → isopropyl CH (2.25 ppm) → C2-H (4.15 ppm) → C3-H 2​ (2.35/2.75 ppm). The C5 protons will show no COSY cross-peaks to C3, confirming they are isolated by the C4 ketone.

• HSQC (Heteronuclear Single Quantum Coherence): Correlate the proton shifts to their directly attached carbons. The diastereotopic C3 protons (2.35 and 2.75 ppm) will both correlate to the single C3 carbon signal at ~41.2 ppm, instantly verifying their geminal relationship.

• HMBC (Heteronuclear Multiple Bond Correlation): Use long-range 2JCH​ and 3JCH​ couplings to lock in the quaternary carbons. The C3 and C5 protons will both show strong HMBC cross-peaks to the C4 ketone carbon at 210.5 ppm, definitively closing the pyrrolidine ring structure.

References

• O'Brien, P., et al. "An Experimental and Computational Study of the Enantioselective Lithiation of N-Boc-pyrrolidine Using Sparteine-like Chiral Diamines." Journal of the American Chemical Society, 2004. URL:[Link]

• Coldham, I., et al. "An Experimental and in Situ IR Spectroscopic Study of the Lithiation–Substitution of N-Boc-2-phenylpyrrolidine and -piperidine." The Journal of Organic Chemistry, 2012. URL:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

crystal structure analysis of tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate

An In-depth Technical Guide to the Crystal Structure Analysis of tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Three-Dimensional Architecture of a Promising Scaffold

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals.[1] Its conformational flexibility allows it to interact with a wide array of biological targets, making it a cornerstone in modern drug discovery. The title compound, tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate, incorporates key structural features—a bulky tert-butyl carbamate (Boc) protecting group, a chiral center at the 2-position bearing an isopropyl group, and a ketone at the 4-position—that are of significant interest for developing novel therapeutics.

Understanding the precise three-dimensional arrangement of atoms and the intermolecular interactions within the crystalline state is paramount for rational drug design. Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for elucidating this architecture, providing invaluable insights into stereochemistry, conformation, and packing motifs.[2][3] This knowledge is critical for understanding structure-activity relationships (SAR) and for designing molecules with improved potency, selectivity, and pharmacokinetic properties.

This guide provides a comprehensive, in-depth technical overview of the process of determining and analyzing the crystal structure of tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate. While a public crystal structure for this specific molecule is not available as of this writing, this document will serve as a complete roadmap for a researcher who has synthesized this compound and wishes to perform a crystal structure analysis. We will delve into the causality behind experimental choices, from crystallization strategies to the nuances of data interpretation, grounding our discussion in authoritative protocols and field-proven insights.

Synthesis and Purification: The Foundation for a High-Quality Crystal

The journey to a crystal structure begins with the synthesis of the target compound. A plausible synthetic route to tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate can be adapted from established methods for related pyrrolidinone structures. The following is a proposed synthetic workflow.

Proposed Synthetic Pathway

A multi-step synthesis, as is common for chiral pyrrolidines, would likely be employed. This could involve the use of a chiral precursor to establish the stereochemistry at the C2 position.

Caption: Proposed synthetic workflow for tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate.

Purification Protocol

For crystallographic studies, the purity of the compound must be exceptionally high (>99%). The following is a general protocol for the purification of a synthesized organic compound.

Protocol 1: Purification by Column Chromatography

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Prepare a silica gel column using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes), determined by thin-layer chromatography (TLC) analysis.

• Loading and Elution: Carefully load the slurry onto the top of the column and elute with the chosen solvent system.

• Fraction Collection: Collect fractions and monitor by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.[4]

• Drying: Dry the resulting solid or oil under high vacuum to remove any residual solvent.

Crystallization: From a Purified Compound to a Diffraction-Quality Single Crystal

The growth of a high-quality single crystal is often the most challenging step in a crystal structure determination.[5] A suitable crystal for SC-XRD should be transparent, have well-defined faces, and be free of cracks or other defects.[5] The ideal size for a modern diffractometer is typically 0.1–0.4 mm in at least two dimensions.[3]

Choosing a Crystallization Method

The goal of any crystallization method is to slowly bring a solution of the compound to a state of supersaturation, allowing for the ordered growth of a single crystal.[3]

Table 1: Common Crystallization Techniques for Organic Compounds

Method	Description	Advantages	Disadvantages
Slow Evaporation	The solvent is allowed to evaporate slowly from a saturated solution, inducing crystallization.[3]	Simple to set up.	Can sometimes lead to the formation of many small crystals or an amorphous powder if evaporation is too rapid.[3]
Slow Cooling	A saturated solution of the compound at an elevated temperature is slowly cooled.	Good for compounds with temperature-dependent solubility.	Requires careful control of the cooling rate.
Vapor Diffusion	A solution of the compound is placed in a sealed container with a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and causing crystallization.	Excellent for growing high-quality crystals from small amounts of material.	Can be slower than other methods.
Solvent Layering	A solution of the compound is carefully layered with a less dense, miscible anti-solvent. Crystals form at the interface as the solvents slowly mix.	Can produce large, well-formed crystals.	Requires careful selection of solvents with appropriate densities and miscibility.

Experimental Protocol for Crystallization

The following is a detailed protocol for attempting to grow single crystals of tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate using the slow evaporation and vapor diffusion methods.

Protocol 2: Crystallization by Slow Evaporation

• Solvent Screening: Test the solubility of the purified compound in a range of volatile organic solvents (e.g., diethyl ether, dichloromethane, hexane, ethyl acetate, methanol).

• Solution Preparation: Prepare a nearly saturated solution of the compound in a suitable solvent in a small vial.

• Slow Evaporation: Cover the vial with a cap that has a small pinhole or with parafilm with a few needle punctures to allow for slow evaporation.[5]

• Incubation: Place the vial in a vibration-free location and monitor for crystal growth over several days to weeks.

Protocol 3: Crystallization by Vapor Diffusion

• Solution Preparation: In a small, open vial, dissolve the compound in a minimal amount of a relatively non-volatile solvent in which it is soluble.

• Chamber Setup: Place this vial inside a larger, sealed jar containing a small amount of a more volatile anti-solvent in which the compound is insoluble.

• Diffusion: The anti-solvent will slowly diffuse into the inner vial, causing the compound to crystallize.

• Monitoring: Observe the inner vial for the formation of single crystals.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis: The Definitive Structure Elucidation

Once a suitable single crystal is obtained, the SC-XRD experiment can be performed. This technique provides an unambiguous determination of the molecular structure, including bond lengths, bond angles, and stereochemistry.[3]

The SC-XRD Workflow

The process of determining a crystal structure via SC-XRD can be broken down into several key steps.

Caption: General workflow for single-crystal X-ray diffraction analysis.[6]

Experimental Protocol for SC-XRD Data Collection and Structure Refinement

The following protocol outlines the steps for a typical SC-XRD experiment on a modern diffractometer.

Protocol 4: SC-XRD Data Collection and Analysis

• Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head.[6]

• Data Collection: The crystal is placed on the diffractometer and cooled to a low temperature (typically 100-173 K) to minimize thermal vibrations.[6] The instrument then rotates the crystal while irradiating it with X-rays, and the diffraction pattern is recorded on a detector.[6]

• Data Reduction: The raw diffraction images are processed to integrate the intensities of the diffraction spots and apply necessary corrections.[3]

• Space Group Determination: The systematic absences in the diffraction data are used to determine the crystal's space group.[3]

• Structure Solution: The initial positions of the atoms in the unit cell are determined using methods such as direct methods or the Patterson method.[3]

• Structure Refinement: The atomic positions and other parameters (e.g., thermal displacement parameters) are refined against the experimental data to obtain the best possible fit.

• Validation: The final structure is validated using software tools to check for any inconsistencies or errors.

Representative Crystallographic Data

While the crystal structure for the title compound is not yet reported, we can look at the crystallographic data for a related pyrrolidine derivative to understand the type of information that would be obtained. For example, the crystal structure of 2-ethyl-1-tert-butyl-2-((4-fluorophenyl)(tert-butoxycarbonylamino)methyl)-3-oxo-pyrrolidine-1,2-dicarboxylate (CSD Refcode: 1470039) provides a relevant comparison.[7]

Table 2: Representative Crystallographic Data for a Related Pyrrolidine Derivative [7]

Parameter	Value
Chemical Formula	C₂₄H₃₃FN₂O₇
Formula Weight	476.53
Crystal System	Triclinic
Space Group	P-1
a (Å)	11.0118(7)
b (Å)	11.5684(7)
c (Å)	11.7276(7)
α (°)	112.294(1)
β (°)	100.557(1)
γ (°)	105.775(2)
Volume (ų)	1259.56(13)
Z	2
Temperature (K)	173
Radiation	Mo Kα (λ = 0.71073 Å)
R-factor (Rgt(F))	0.0411
wR(F²)	0.1050

Analysis and Interpretation of the Crystal Structure

The final output of a successful SC-XRD experiment is a Crystallographic Information File (CIF), which contains all the information about the crystal structure. This data allows for a detailed analysis of the molecule's conformation and its interactions in the solid state.

Molecular Conformation

The analysis of bond lengths, bond angles, and torsion angles reveals the precise conformation of the pyrrolidine ring and its substituents. The puckering of the five-membered pyrrolidine ring is of particular interest, as it can significantly influence the molecule's biological activity.[1] The orientation of the bulky isopropyl and Boc groups will be clearly defined, providing crucial information for understanding how the molecule might fit into a protein's binding pocket.

Intermolecular Interactions

In the solid state, molecules are held together by a network of intermolecular interactions. Analyzing these interactions is key to understanding the crystal packing and can provide insights into the compound's physical properties, such as its melting point and solubility. For tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate, one would expect to see weak C-H···O hydrogen bonds involving the ketone and carbamate oxygen atoms. A Hirshfeld surface analysis can be a powerful tool for visualizing and quantifying these interactions.[8][9]

Data Deposition and Reporting

A fundamental principle of scientific integrity is the public dissemination of research data. Once a crystal structure has been determined and refined, it is standard practice to deposit the CIF with a crystallographic database. The Cambridge Structural Database (CSD) is the world's repository for small-molecule organic and metal-organic crystal structures.[10][11] Deposition ensures that the data is preserved and accessible to other researchers, contributing to the collective body of scientific knowledge.

Conclusion

The crystal structure analysis of tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate offers a wealth of information that is invaluable for drug development professionals. From confirming the absolute stereochemistry to revealing the preferred conformation and intermolecular interactions, SC-XRD provides a level of structural detail that no other technique can match.[2] While obtaining a high-quality crystal can be a significant hurdle, the insights gained from the resulting structure are essential for advancing our understanding of this promising chemical scaffold and for guiding the design of the next generation of therapeutics.

References

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. X-ray Crystal Structure and Hirshfeld Analysis of Gem-Aminals-Based Morpholine, Pyrrolidine, and Piperidine Moieties :: JYX [jyx.jyu.fi]
• 9. X-ray Crystal Structure and Hirshfeld Analysis of Gem-Aminals-Based Morpholine, Pyrrolidine, and Piperidine Moieties [mdpi.com]
• 10. Cambridge Structural Database | re3data.org [re3data.org]
• 11. ccdc.cam.ac.uk [ccdc.cam.ac.uk]

Stereochemical Dynamics and Functionalization of tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate Derivatives: A Comprehensive Technical Guide

Executive Summary

Pyrrolidine scaffolds are privileged structures in modern drug discovery, frequently serving as core motifs in the development of arginase inhibitors, dipeptidyl peptidase-4 (DPP-4) inhibitors, and conformationally restricted bicyclic prolines . Among these, tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate (N-Boc-2-isopropyl-4-oxopyrrolidine) represents a highly versatile, stereochemically rich building block.

The presence of the C2-isopropyl group and the C4-ketone provides a unique three-dimensional vector for functionalization. However, exploiting this scaffold requires a rigorous understanding of its conformational dynamics, specifically the steric approach control dictated by the C2 substituent and the rotameric behavior of the N-Boc protecting group. This whitepaper provides a field-proven, mechanistic guide to the stereoselective functionalization of this critical intermediate.

Conformational Analysis & Structural Dynamics

The N-Boc Rotameric Effect

In solution, the N-Boc group of 2-alkyl-4-oxopyrrolidines exists in an equilibrium between s-cis and s-trans rotamers due to the partial double-bond character of the carbamate C–N bond. This rotameric exchange is slow on the NMR timescale at ambient temperature (298 K), leading to severely broadened or duplicated signals in 1 H and 13 C NMR spectra.

• Analytical Solution: To achieve self-validating structural confirmation, NMR spectra must be acquired at elevated temperatures (e.g., 330 K in DMSO- d6​ or Toluene- d8​ ) to reach the coalescence point, yielding sharp, interpretable signals.

Ring Pucker and Facial Shielding

The pyrrolidine ring minimizes torsional strain by adopting a half-chair or envelope conformation. The bulky C2-isopropyl group strongly prefers a pseudo-equatorial orientation to minimize 1,3-diaxial-like steric clashes with the ring protons. Consequently, the isopropyl group effectively shields the syn-face of the pyrrolidine ring. Any incoming nucleophile targeting the prochiral C4-ketone is kinetically forced to attack from the less hindered anti-face.

Fig 1. Conformational dynamics of N-Boc rotamers and their resolution via VT-NMR.

Stereoselective Functionalization at C4

Hydride Reduction (Steric Approach Control)

The reduction of the C4-ketone to the corresponding secondary alcohol is a critical step in synthesizing functionalized pyrrolidinols . The stereochemical outcome is governed by steric approach control .

When treated with hydride sources, the hydride attacks from the anti-face (opposite the C2-isopropyl group). This trajectory pushes the resulting C4-alkoxide to the syn-face, establishing a cis-relationship between the C2-isopropyl and the C4-hydroxyl group. The degree of diastereoselectivity (dr) is directly proportional to the steric bulk of the reducing agent.

Table 1: Representative Diastereoselectivity Profiles for C4-Ketone Functionalization

Reagent / Nucleophile	Reaction Type	Conditions	Major Diastereomer	dr (cis:trans)	Yield (%)
NaBH 4​	Hydride Reduction	MeOH, 0 °C	cis-4-OH	78:22	91
L-Selectride	Hydride Reduction	THF, -78 °C	cis-4-OH	96:4	87
RuCl(p-cymene)[(R,R)-TsDPEN]	Transfer Hydrogenation	HCOOH/TEA, 25 °C	cis-4-OH	>99:1	95
Benzylamine / NaBH(OAc) 3​	Reductive Amination	DCE, 25 °C	cis-4-NHBn	85:15	82
MeMgBr	Grignard Addition	THF, -40 °C	cis-4-OH, trans-4-Me	92:8	76

(Note: "cis/trans" nomenclature refers to the relationship between the C2-isopropyl group and the principal C4 heteroatom).

Reductive Amination Dynamics

Similar to hydride reduction, reductive amination via an iminium intermediate is subject to facial bias. Utilizing sodium triacetoxyborohydride (NaBH(OAc) 3​ ) in weakly acidic conditions ensures that the bulky iminium ion is reduced strictly from the anti-face, yielding the cis-4-amino derivative as the major kinetic product .

Fig 2. Stereoselective functionalization pathways of 4-oxopyrrolidines via steric approach control.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed with built-in causality and self-validation checkpoints.

Protocol A: Highly Diastereoselective Reduction to cis-4-Hydroxypyrrolidine

• Rationale: L-Selectride (Lithium tri-sec-butylborohydride) provides massive steric bulk, maximizing the anti-face attack trajectory to yield the cis-isomer almost exclusively.

• Preparation: Flame-dry a 100 mL round-bottom flask under argon. Add tert-butyl (2S)-2-isopropyl-4-oxopyrrolidine-1-carboxylate (1.0 eq, 5.0 mmol) and anhydrous THF (25 mL).

• Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 15 minutes.

• Reagent Addition: Dropwise add L-Selectride (1.0 M in THF, 1.2 eq, 6.0 mL) over 10 minutes. Causality: Slow addition prevents localized exothermic spikes that could degrade diastereoselectivity.

• Reaction Monitoring: Stir at -78 °C for 2 hours. Validate completion via TLC (Hexanes:EtOAc 7:3, KMnO 4​ stain). The ketone ( Rf​≈0.6 ) should be fully consumed, replaced by a single polar spot ( Rf​≈0.3 ).

• Quench & Workup: Carefully quench with saturated aqueous NH 4​ Cl (10 mL) at -78 °C, then warm to room temperature. Extract with EtOAc (3 × 20 mL). Wash combined organics with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo.

• Validation: Analyze the crude mixture via 1 H NMR (330 K, DMSO- d6​ ). The C4-methine proton should appear as a highly coupled multiplet, confirming the cis-relationship via NOESY correlation with the C2-methine proton.

Protocol B: Stereoselective Reductive Amination

• Rationale: NaBH(OAc) 3​ is a mild reducing agent that selectively reduces the protonated iminium ion without reducing the starting ketone.

• Imine Formation: Dissolve the ketone (1.0 eq, 5.0 mmol) and the primary amine (e.g., benzylamine, 1.1 eq) in anhydrous 1,2-dichloroethane (DCE, 20 mL). Add glacial acetic acid (1.2 eq) to catalyze iminium formation. Stir at 25 °C for 1 hour.

• Reduction: Add NaBH(OAc) 3​ (1.5 eq) in three portions over 15 minutes. Stir for 12 hours at room temperature.

• Workup: Quench with saturated aqueous NaHCO 3​ (adjust to pH 8 to free-base the amine). Extract with DCM (3 × 20 mL). Dry over Na 2​ SO 4​ and concentrate. Purify via flash chromatography (DCM:MeOH 95:5) to isolate the cis-4-amino derivative.

References

• Comprehensive Strategies to Bicyclic Prolines: Applications in the Synthesis of Potent Arginase Inhibitors ACS Medicinal Chemistry Letters (2021). URL:[Link]

• Practical Asymmetric Synthesis of a Bicyclic Pyrrolidinol Organic Process Research & Development (2022). URL:[Link]

• Short and Scalable Synthesis of Enantiopure N-Boc-trans-4-methyl-L-prolinol Organic Process Research & Development (2023). URL:[Link]

An In-depth Technical Guide to tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate: Physicochemical Properties and Solubility

This technical guide provides a comprehensive overview of the known physical properties of tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate, a key building block in contemporary drug discovery and organic synthesis. Recognizing the critical need for precise physicochemical data for computational modeling, process development, and quality control, this document also outlines robust experimental protocols for the determination of key physical and solubility parameters where experimental data is not yet publicly available. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of this compound's characteristics.

Introduction and Chemical Identity

tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate is a chiral, non-racemic pyrrolidine derivative. The presence of the tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom renders it an important intermediate in peptide synthesis and the construction of more complex heterocyclic scaffolds. Its stereochemistry and functional groups make it a valuable synthon for introducing specific three-dimensional arrangements in target molecules, which is of paramount importance in the design of pharmacologically active compounds.

Key Identifiers:

Identifier	Value	Source
Chemical Name	tert-Butyl (2R)-2-isopropyl-4-oxopyrrolidine-1-carboxylate	Echemi[1]
CAS Number	1217633-41-4	Echemi[1]
Molecular Formula	C₁₂H₂₁NO₃	Echemi[1]
Molecular Weight	227.30 g/mol	Echemi[1]
Exact Mass	227.15214353	Echemi[1]

Physical Properties: Knowns and Predictive Insights

Experimentally Determined and Predicted Physical Properties

The following table summarizes the available and predicted physical properties. It is crucial to note that predicted values are estimations and should be confirmed by experimental data for any cGMP or regulatory applications.

Property	Value	Status	Notes
Appearance	Solid (predicted)	Predicted	Based on the molecular weight and structure, the compound is expected to be a solid at room temperature.
Melting Point	Not available	Undetermined	Experimental determination is required for a definitive value.
Boiling Point	Not available	Undetermined	Experimental determination at reduced pressure is recommended to avoid decomposition.
Density	Not available	Undetermined	Experimental measurement is necessary for accurate process calculations.

Causality Behind Physical Properties

The molecular structure of tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate provides clues to its physical characteristics. The presence of a ketone carbonyl group and an ester carbonyl group introduces polarity and potential for dipole-dipole interactions. The pyrrolidine ring and the isopropyl and tert-butyl groups contribute to the molecule's size and steric bulk. The lack of acidic protons (apart from the α-protons to the carbonyl) suggests that strong intermolecular hydrogen bonding will be limited, which will influence its melting and boiling points.

Solubility Profile: A Predictive and Experimental Approach

Solubility is a critical parameter for reaction optimization, purification, formulation, and biological testing. A definitive, quantitative solubility profile for tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate in a range of solvents is not currently published. However, based on the principle of "like dissolves like," we can make informed predictions.

Predicted Solubility

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Non-polar	Hexanes, Toluene	Low to Insoluble	The polar carbonyl groups are expected to limit solubility in highly non-polar solvents.
Moderately Polar Aprotic	Dichloromethane (DCM), Ethyl Acetate (EtOAc), Tetrahydrofuran (THF)	Soluble	The molecule's overall moderate polarity suggests good compatibility with these solvents.
Polar Aprotic	Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Soluble	The polar nature of these solvents should effectively solvate the molecule.
Polar Protic	Methanol (MeOH), Ethanol (EtOH)	Moderately Soluble to Soluble	The ability of these solvents to engage in hydrogen bonding with the carbonyl oxygens should promote solubility.
Aqueous	Water	Insoluble to Very Slightly Soluble	The large hydrophobic alkyl groups (iso-propyl and tert-butyl) are expected to dominate, leading to poor aqueous solubility.

Experimental Protocols for Physicochemical Characterization

To address the data gaps for tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate, the following established experimental protocols are recommended. These methods are designed to provide accurate and reproducible data.

Determination of Melting Point

Principle: The melting point is a fundamental physical property that indicates the purity of a crystalline solid.

Methodology: Capillary Melting Point Determination

• Sample Preparation: Finely powder a small sample of the crystalline compound.

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.

• Heating: Heat the sample at a rate of 10-20 °C/min initially, then slow to 1-2 °C/min when the temperature is within 20 °C of the expected melting point.

• Observation: Record the temperature at which the first liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point.

Determination of Solubility (Shake-Flask Method)

Principle: The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound in a given solvent at a specific temperature.[2]

Methodology:

• Preparation of Saturated Solution: Add an excess amount of tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate to a known volume of the test solvent in a sealed vial.

• Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vial to stand undisturbed at the constant temperature until the excess solid has settled.

• Sampling and Filtration: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. Filter the solution through a 0.45 µm syringe filter compatible with the solvent.

• Quantification: Dilute the filtrate to an appropriate concentration and analyze using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography (GC) with a Flame Ionization Detector (FID).

• Calculation: Determine the concentration of the compound in the filtrate by comparing the analytical response to a calibration curve prepared with standards of known concentration. The solubility is expressed in units such as mg/mL or mol/L.

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.

Conclusion

tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate is a valuable chiral building block with significant potential in synthetic and medicinal chemistry. While its fundamental chemical identifiers are well-established, a complete, experimentally verified profile of its physical properties and solubility is lacking in the public domain. This technical guide has consolidated the known information and provided a robust framework for the experimental determination of these crucial parameters. The outlined protocols for melting point and solubility determination are industry-standard methods that will yield the high-quality data necessary to support advanced research and development activities. It is strongly recommended that these properties be experimentally determined to facilitate the full exploitation of this compound's synthetic utility.

References

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Synthesis of Chiral tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate: An In-depth Technical Guide

Abstract

The chiral 2-isopropyl-4-oxopyrrolidine-1-carboxylate scaffold is a privileged structural motif in medicinal chemistry, serving as a key building block for a variety of pharmacologically active agents. This in-depth technical guide provides a comprehensive overview of a robust and stereocontrolled synthetic pathway to access enantiomerically pure tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate. The proposed strategy leverages an organocatalytic asymmetric Michael addition as the key stereochemistry-defining step, followed by a chemoselective reduction and subsequent intramolecular cyclization. This guide is intended for researchers, scientists, and drug development professionals, offering not only detailed experimental protocols but also the underlying scientific principles and rationale for the chosen synthetic design.

Introduction: The Significance of Chiral Pyrrolidinones

The pyrrolidine ring is a ubiquitous heterocyclic scaffold found in a vast array of natural products and synthetic pharmaceuticals.[1] The introduction of stereocenters into this five-membered ring significantly expands its chemical space and biological activity. Specifically, the 2-substituted-4-oxopyrrolidine core is a valuable pharmacophore. The presence of a ketone at the 4-position provides a handle for further functionalization, while the stereocenter at the 2-position is often crucial for target engagement and selectivity. The tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom offers a stable yet readily cleavable moiety, facilitating subsequent synthetic transformations.[2]

This guide will focus on a plausible and efficient synthesis of chiral tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate, a key intermediate for the development of novel therapeutics. The chosen pathway emphasizes stereochemical control, operational simplicity, and the use of readily available starting materials.

Retrosynthetic Analysis and Strategic Considerations

A logical retrosynthetic disconnection of the target molecule, tert-butyl (2S)-2-isopropyl-4-oxopyrrolidine-1-carboxylate, points towards a linear precursor that can be cyclized to form the pyrrolidinone ring. The key challenge lies in the stereoselective installation of the isopropyl group at the C2 position.

Our proposed forward synthesis is built upon the following key transformations:

• Asymmetric Michael Addition: An organocatalyzed Michael addition of a pro-nucleophile to a nitroalkene will establish the crucial C2 stereocenter with high enantioselectivity. Proline and its derivatives are well-established organocatalysts for such transformations, proceeding through an enamine intermediate.[1][3][]

• Chemoselective Nitro Group Reduction: The nitro group of the Michael adduct will be selectively reduced to an amine. This transformation must be performed under conditions that do not affect other functional groups in the molecule.

• Intramolecular Cyclization/Lactamization: The resulting amino ester will undergo spontaneous or promoted intramolecular cyclization to furnish the desired 4-oxopyrrolidinone ring system.

This strategy offers a convergent and highly stereocontrolled route to the target molecule.

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthetic Pathway

The following sections detail the proposed multi-step synthesis, providing both the rationale for each step and a representative experimental protocol.

Step 1: Asymmetric Michael Addition

The cornerstone of this synthesis is the highly enantioselective Michael addition of a suitable carbon nucleophile to a nitroalkene. For this purpose, we propose the use of a proline-catalyzed reaction between an aldehyde and a nitroalkene, which will generate the desired stereocenter.[1]

Reaction Scheme:

Causality Behind Experimental Choices:

• Catalyst: (S)-Proline is a readily available and inexpensive organocatalyst that has been extensively shown to catalyze Michael additions with high enantioselectivity.[3][] It operates by forming a chiral enamine intermediate with the donor aldehyde, which then attacks the nitroalkene from a sterically less hindered face.

• Solvent: Aprotic solvents such as DMSO or DMF are typically used to ensure the solubility of the reactants and the catalyst.

• Temperature: The reaction is generally carried out at room temperature to ensure a reasonable reaction rate while maintaining high enantioselectivity.

Experimental Protocol:

• To a solution of (S)-proline (10 mol%) in anhydrous DMSO (0.5 M) is added isovaleraldehyde (1.2 equivalents).

• The mixture is stirred at room temperature for 20 minutes to allow for the formation of the enamine intermediate.

• tert-Butyl 3-nitroacrylate (1.0 equivalent) is then added, and the reaction mixture is stirred at room temperature for 24-48 hours, monitoring by TLC.

• Upon completion, the reaction is quenched with a saturated aqueous solution of NH4Cl and extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the chiral Michael adduct.

Step 2: Chemoselective Reduction of the Nitro Group

The selective reduction of the nitro group to a primary amine is a critical step. Various methods can be employed, with catalytic hydrogenation being a clean and efficient option.

Reaction Scheme:

Causality Behind Experimental Choices:

• Catalyst: Palladium on carbon (Pd/C) is a highly effective catalyst for the hydrogenation of nitro groups.[5] It allows for the reduction to proceed under relatively mild conditions.

• Solvent: Methanol or ethanol are common solvents for catalytic hydrogenation as they readily dissolve the substrate and do not interfere with the reaction.

• Hydrogen Source: The reaction can be carried out under a hydrogen atmosphere (balloon or Parr shaker) or by using a transfer hydrogenation source like ammonium formate.

Experimental Protocol:

• The Michael adduct from the previous step is dissolved in methanol (0.2 M).

• 10% Pd/C (10 mol% Pd) is carefully added to the solution under an inert atmosphere.

• The reaction vessel is evacuated and backfilled with hydrogen gas (balloon pressure) and the mixture is stirred vigorously at room temperature for 12-24 hours.

• The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is filtered through a pad of Celite to remove the catalyst, and the filtrate is concentrated under reduced pressure to yield the crude amino ester.

Step 3: Intramolecular Cyclization and Oxidation

The resulting γ-amino-β-keto ester is prone to intramolecular cyclization to form the pyrrolidinone ring. This can occur spontaneously upon concentration or can be facilitated by gentle heating or the addition of a mild base. The initial product will be a 4-hydroxypyrrolidine, which is then oxidized to the desired 4-oxopyrrolidine.

Reaction Scheme:

Causality Behind Experimental Choices:

• Cyclization Conditions: The cyclization is often spontaneous upon removal of the solvent from the previous step. If needed, gentle heating in a non-protic solvent like toluene can drive the reaction to completion.

• Oxidation: A variety of mild oxidizing agents can be used for the conversion of the secondary alcohol to the ketone. Dess-Martin periodinane (DMP) or a Swern oxidation are common choices that are compatible with the other functional groups present.

Experimental Protocol:

• The crude amino ester from the reduction step is dissolved in toluene (0.2 M).

• The solution is heated to 80 °C for 4-6 hours to ensure complete cyclization.

• The solvent is removed under reduced pressure to yield the crude 4-hydroxypyrrolidine intermediate.

• The crude alcohol is dissolved in anhydrous dichloromethane (0.2 M) and cooled to 0 °C.

• Dess-Martin periodinane (1.2 equivalents) is added in one portion, and the reaction is allowed to warm to room temperature and stirred for 2-4 hours.

• The reaction is quenched by the addition of a saturated aqueous solution of Na2S2O3 and NaHCO3.

• The layers are separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous Na2SO4, and concentrated.

• The final product is purified by flash column chromatography to yield the chiral tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate.

Data Summary and Characterization

The following table summarizes the expected yields and key characterization data for the intermediates and the final product.

Compound	Step	Expected Yield (%)	Key Characterization Data
Chiral Michael Adduct	1	70-85	¹H NMR, ¹³C NMR, HRMS, Chiral HPLC (for ee determination)
Chiral Amino Ester	2	85-95	¹H NMR, ¹³C NMR, HRMS
Final Product	3	75-85 (over two steps)	¹H NMR, ¹³C NMR, HRMS, [α]D

Logical Workflow Diagram

Caption: Overall workflow for the synthesis.

Conclusion

This technical guide has outlined a robust and highly stereoselective synthetic pathway for the preparation of chiral tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate. The key to this strategy is the use of an organocatalytic asymmetric Michael addition to set the crucial stereocenter at the C2 position. The subsequent chemoselective reduction and intramolecular cyclization proceed efficiently to afford the target molecule. The described protocols are based on well-established and reliable chemical transformations, making this route amenable to scale-up for applications in drug discovery and development. The principles and methodologies presented herein can be adapted for the synthesis of a variety of other chiral 2-substituted-4-oxopyrrolidine derivatives.

References

• Coldham, I., & Patel, J. J. (2005). Dynamic kinetic resolution of N-Boc-2-lithiopyrrolidine. Chemical Communications, (24), 3083-3085. [Link]

• Trost, B. M., & Silverman, S. M. (2012). Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines. Journal of the American Chemical Society, 134(11), 4941–4954. [Link]

• Intramolecular Redox-Mannich Reactions: Facile Access to the Tetrahydroprotoberberine Core. (n.d.). PMC. [Link]

• Zhang, R., Sun, M., Yan, Q., Lin, X., Li, X., Fang, X., ... & Sun, J. (2022). Asymmetric Synthesis of Pyrrolidines via Oxetane Desymmetrization. Organic Letters, 24(12), 2359–2364. [Link]

• Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. (n.d.). PMC. [Link]

• Anderson, J. C., & Kalogirou, A. S. (2009). Nitro-Mannich/Lactamization Cascades for the Direct Stereoselective Synthesis of Pyrrolidin-2-ones. Organic Letters, 11(20), 4548–4551. [Link]

• The Bimolecular and Intramolecular Mannich and Related Reactions. (n.d.). ResearchGate. [Link]

• Anderson, J. C., Kalogirou, A. S., & Porter, M. J. (2012). Stereoselective Synthesis of Densely Functionalized Pyrrolidin-2-ones by a Conjugate Addition/Nitro-Mannich/Lactamization Reaction. The Journal of Organic Chemistry, 77(14), 6142–6148. [Link]

• Proline-Catalyzed Asymmetric Reactions. (n.d.). ResearchGate. [Link]

• Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. (n.d.). PMC. [Link]

• Proline organocatalysis. (n.d.). In Wikipedia. [Link]

• A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks. (n.d.). The Royal Society of Chemistry. [Link]

• SYNTHESIS AND RU(II)-BINAP REDUCTION OF A KETOESTER DERIVED FROM HYDROXYPROLINE: 2(S)-(β-tert-BUTOXYCARBONYL-α-(S) and α-(R)-HYDROXYETHYL)-4(R)-HYDROXYPYRROLIDINE-1-CARBOXYLIC ACID, tert-BUTYL ESTER. (n.d.). Organic Syntheses. [Link]

• Synthesis of a New Chiral Pyrrolidine. (2010). MDPI. [Link]

• Recent Advances in the Synthesis of Pyrrolidines. (2024). IntechOpen. [Link]

• The barrier to enantiomerization of N-Boc-2-lithiopyrrolidine: the effect of chiral and achiral diamines. (n.d.). PMC. [Link]

• Proline Derivatives in Organic Synthesis. (2007). Organic Chemistry Portal. [Link]

• Enantioselective Synthesis of (S)-Ethyl 2-((tert-butoxycarbonyl)((tert-butyldimethylsilyl)oxy)amino)-4-oxobutanoate. (n.d.). Organic Syntheses. [Link]

• Organocatalysis in Synthesis: L-Proline as an Enantioselective Catalyst in the Synthesis of Pyrans and Thiopyrans. (n.d.). PMC. [Link]

• Asymmetric Iodoaminocyclization for the Synthesis of Chiral 2-Heteroaryl Pyrrolidines. (2026). ResearchGate. [Link]

• An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. (2020). MDPI. [Link]

• Asymmetric Synthesis of Pyrrolidines via Oxetane Desymmetrization. (2022). Figshare. [Link]

• Alternate processes for the preparation of pyrrolidine derivatives. (2019).

• Asymmetric amination of alkyl radicals with two minimally different alkyl substituents. (2025). Science. [Link]

• 2-oxo-1-pyrrolidine derivatives, processes for preparing them and their uses. (2015).

• tert-butyl (2S)-4-oxo-2-(1,3-thiazolidin-3-yl carbonyl)pyrrolidine-1-carboxylate. (n.d.). PubChem. [Link]

• Advances in the Asymmetric Synthesis of BINOL Derivatives. (2022). MDPI. [Link]

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Protocols & Analytical Methods

Application Note: Protocol for the Boc Deprotection of tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Substrate Focus: tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate (CAS: 1217633-41-4 for the (2R)-enantiomer)[1]

Introduction & Mechanistic Rationale

The removal of the tert-butoxycarbonyl (Boc) protecting group is a fundamental transformation in peptide synthesis and medicinal chemistry. However, the deprotection of tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate presents unique chemoselectivity and stability challenges.

The Causality of Instability

The substrate contains two critical functional groups: a sterically hindered isopropyl group at the C2 position and a highly reactive ketone at the C4 position. During acid-catalyzed cleavage, the Boc group is protonated, leading to the elimination of a tert-butyl cation (which rapidly loses a proton to form isobutylene gas) and the expulsion of carbon dioxide.

The resulting deprotected molecule is 2-isopropyl-4-oxopyrrolidine. Crucially, the free base form of this amine is inherently unstable. The presence of a nucleophilic secondary amine in the same molecule as an electrophilic ketone makes the free base highly susceptible to intermolecular self-condensation, leading to the formation of complex imine/enamine oligomers[2].

To prevent this degradation, the product must be maintained and isolated strictly as a protonated salt (e.g., hydrochloride or trifluoroacetate). Standard aqueous basic workups (free-basing) must be strictly avoided to preserve the integrity of the 4-oxopyrrolidine core[2].

Experimental Workflow & Method Selection

To accommodate different downstream requirements, two validated methodologies are presented. Method A utilizes anhydrous HCl in 1,4-dioxane, which is highly recommended for process scale-up as it allows for direct precipitation of the highly pure hydrochloride salt[2]. Method B utilizes Trifluoroacetic Acid (TFA) in Dichloromethane (DCM), which is ideal for rapid, small-scale library synthesis[3][4].

Workflow for Boc deprotection of 4-oxopyrrolidines highlighting method selection and salt isolation.

Comparative Data Presentation

The following table summarizes the quantitative and qualitative parameters governing the choice between the two protocols.

Parameter	Method A: HCl / 1,4-Dioxane	Method B: TFA / DCM
Reagent Ratio	5.0 – 10.0 equivalents (4 M)	1:1 to 1:4 v/v (TFA:DCM)
Reaction Time	2 – 4 hours	1 – 2 hours
Temperature	0 °C → 25 °C	0 °C → 25 °C
Isolated Form	Hydrochloride (HCl) Salt	Trifluoroacetate (TFA) Salt
Typical Yield	> 92%	85 – 95%
Primary Advantage	Direct precipitation; highly crystalline salt; avoids aqueous workup[2].	Extremely rapid; volatile reagents are easily removed under vacuum[3].
Primary Disadvantage	Dioxane can be difficult to remove completely under standard vacuum.	TFA salts can be hygroscopic and sometimes yield stubborn oils.

Step-by-Step Methodologies

Method A: Anhydrous HCl in 1,4-Dioxane (Preferred for Salt Purity)

This method leverages the poor solubility of amine hydrochloride salts in ethereal solvents to drive precipitation, ensuring the sensitive 4-oxopyrrolidine core is never exposed to basic or aqueous conditions[2].

Materials Required:

• tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate (1.0 eq)

• 4 M HCl in 1,4-dioxane (Anhydrous)

• Anhydrous Diethyl Ether ( Et2​O )

Procedure:

• Dissolution: Charge a dry, argon-flushed round-bottom flask with tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate (1.0 mmol). Dissolve the substrate in a minimal amount of anhydrous 1,4-dioxane (approx. 2.0 mL).

• Acid Addition: Cool the solution to 0 °C using an ice-water bath. Dropwise, add 4 M HCl in 1,4-dioxane (2.5 mL, 10.0 mmol, 10 eq).

• Deprotection: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir vigorously for 2 to 4 hours. Self-Validation Check: Observe the reaction for effervescence (gas evolution of CO2​ and isobutylene). The reaction is typically complete 30 minutes after gas evolution ceases.

• Precipitation: Once complete (verified by LC-MS), slowly add 10 mL of cold, anhydrous diethyl ether to the stirring mixture. A white to off-white precipitate (the amine hydrochloride salt) will form immediately.

• Isolation: Stir the suspension for an additional 15 minutes to ensure complete precipitation. Filter the solid rapidly through a sintered glass funnel under a blanket of nitrogen (to prevent moisture absorption).

• Washing & Drying: Wash the filter cake with cold diethyl ether (2 × 5 mL). Dry the solid under high vacuum at room temperature for 12 hours to afford 2-isopropyl-4-oxopyrrolidine hydrochloride. Note: Do not heat during drying to prevent thermal degradation of the ketone.

Method B: TFA in Dichloromethane (DCM)

This method is optimized for speed and relies on the high volatility of TFA and DCM for isolation[3][4].

Materials Required:

• tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate (1.0 eq)

• Trifluoroacetic Acid (TFA)

• Anhydrous Dichloromethane (DCM)

• Triethylsilane (Optional scavenger)

Procedure:

• Dissolution: Dissolve the starting material (1.0 mmol) in anhydrous DCM (3.0 mL) under an inert atmosphere. Cool to 0 °C.

• Scavenger Addition (Optional): Add triethylsilane (0.1 mL) to trap the generated tert-butyl cation, preventing unwanted side reactions, though this is less critical for non-aromatic substrates.

• Acid Addition: Slowly add TFA (3.0 mL) to the cooled solution. The final ratio of DCM:TFA should be approximately 1:1 v/v.

• Deprotection: Stir the mixture at 0 °C for 15 minutes, then warm to room temperature. Stir for 1 to 2 hours.

• Concentration: Once complete, concentrate the reaction mixture under reduced pressure. To remove residual TFA, co-evaporate the resulting residue with toluene (3 × 5 mL) followed by DCM (2 × 5 mL).

• Trituration: The resulting crude TFA salt often presents as a thick oil. Triturate the oil with cold hexanes/diethyl ether (1:1) and scratch the sides of the flask to induce crystallization.

• Isolation: Decant the supernatant or filter the resulting solid. Dry thoroughly under high vacuum to yield 2-isopropyl-4-oxopyrrolidine trifluoroacetate.

In-Process Controls and Self-Validating Systems

To ensure the protocol operates as a self-validating system, researchers must track the following analytical markers:

• Visual Validation: The active bubbling of CO2​ gas upon the addition of acid is a primary physical indicator of the decarboxylation phase. The cessation of bubbling correlates strongly with the depletion of the starting material.

• LC-MS Tracking:

  • Starting Material: Expected [M+H]+ = 228.1 m/z.

  • Product: Expected [M+H]+ = 128.1 m/z.

  • System Logic: The complete disappearance of the 228.1 m/z peak confirms full cleavage. If a peak at 184.1 m/z is observed, it indicates loss of the tert-butyl group but incomplete decarboxylation (rare, but possible if the sample is injected prematurely).

• 1H NMR Spectroscopy ( D2​O or DMSO−d6​ ): The absolute validation of Boc removal is the complete disappearance of the intense, 9-proton singlet at approximately δ 1.40 - 1.45 ppm. The retention of the isopropyl multiplet (1H, ∼ 2.1 ppm) and its associated methyl doublets (6H, ∼ 0.9 ppm) validates that the C2 functionalization remains intact.

References

• tert-Butyl (2R)
• Source: nih.
• Source: acs.
• Source: acs.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of Arginase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Diastereoselective Reductive Amination of tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate

Executive Summary

The functionalization of substituted pyrrolidines is a cornerstone of modern medicinal chemistry, providing rigidified, lipophilic vectors that are ideal for probing hydrophobic pockets in target proteins. This application note details the authoritative protocol for the reductive amination of tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate . By carefully selecting the reducing agent, solvent system, and acid catalyst, researchers can achieve high conversions and predictable diastereoselectivity, transforming the C4-ketone into a versatile amine building block.

Mechanistic Causality & Stereochemical Control

As a self-validating system, a robust reductive amination protocol must account for the distinct kinetic profiles of ketone reduction versus iminium reduction.

Reagent Selection: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the optimal reducing agent for this transformation. The electron-withdrawing acetate ligands significantly attenuate the nucleophilicity of the borohydride species. Consequently, NaBH(OAc)₃ reduces the transient, highly electrophilic iminium ion orders of magnitude faster than the starting C4-ketone . This chemoselectivity eliminates the need for strict anhydrous conditions or the isolation of the imine intermediate.

Stereochemical Rationale: The facial selectivity of the hydride transfer is governed by the steric bulk of the C2-isopropyl group. Upon formation of the planar iminium intermediate, the bulky isopropyl group blocks the cis-face of the pyrrolidine ring. Hydride delivery from the reducing agent occurs preferentially from the less sterically hindered trans-face. This trajectory forces the incoming amine nucleophile into a cis-relationship with the C2-isopropyl group, yielding the cis-2,4-disubstituted pyrrolidine as the major diastereomer .

Reaction Workflow

Workflow for the diastereoselective reductive amination of the pyrrolidine scaffold.

Optimization of Reaction Parameters

The nucleophilicity of the incoming amine dictates the required harshness of the conditions. Table 1 summarizes the empirically validated parameters for various amine classes .

Table 1: Optimization of Reductive Amination Conditions

Amine Class	Reducing Agent	Solvent	Additive / Catalyst	Temp	Typical Yield	Expected dr (cis:trans)
Primary (Aliphatic)	NaBH(OAc)₃ (1.5 eq)	DCE	AcOH (1.0 eq)	RT	80–90%	> 4:1
Secondary (Cyclic)	NaBH(OAc)₃ (2.0 eq)	DCM	AcOH (1.5 eq)	RT	75–85%	> 5:1
Weakly Nucleophilic	NaBH₃CN (1.5 eq)	MeOH	ZnCl₂ (0.5 eq)	50 °C	60–70%	~ 3:1
Highly Hindered	NaBH₄ (1.5 eq)	THF	Ti(O-iPr)₄ (2.0 eq)	RT	50–65%	~ 2:1

Standard Operating Procedure (SOP)

The following protocol is scaled for 1.0 mmol using a standard primary aliphatic amine (e.g., benzylamine).

Materials Required:

• tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate (MW: 227.30 g/mol ): 227 mg (1.0 mmol)

• Amine Nucleophile: 1.2 mmol (1.2 equiv)

• Sodium triacetoxyborohydride (NaBH(OAc)₃): 318 mg (1.5 equiv)

• Glacial Acetic Acid (AcOH): 57 µL (1.0 equiv)

• Anhydrous 1,2-Dichloroethane (DCE): 5.0 mL

Step-by-Step Methodology:

• System Preparation: In an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, dissolve the tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate (227 mg) in anhydrous DCE (5.0 mL) under a nitrogen atmosphere.

• Imine Condensation: Add the amine (1.2 equiv) in one portion, followed immediately by glacial acetic acid (57 µL).

  • Causality Insight: Pre-stirring the mixture at room temperature for 30–60 minutes is critical. It allows the equilibrium to favor iminium formation before the reducing agent is introduced, suppressing the direct reduction of the C4-ketone to the corresponding C4-alcohol byproduct.

• Hydride Reduction: Add NaBH(OAc)₃ (318 mg, 1.5 equiv) portion-wise over 5 minutes. The reaction is mildly exothermic. Cap the vial loosely under nitrogen and stir at room temperature for 12–16 hours.

• Reaction Quench: Carefully add saturated aqueous NaHCO₃ (5.0 mL) to the reaction mixture. Stir vigorously for 15–30 minutes until all gas evolution (CO₂) ceases.

  • Causality Insight: The basic quench serves a dual purpose: it neutralizes the acetic acid and hydrolyzes the boron-amine complexes, ensuring the product is fully liberated into the organic phase as a free base.

• Extraction & Workup: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (3 × 10 mL). Combine the organic extracts, wash with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography on silica gel. Pro-tip: Use a gradient of 0–10% Methanol in DCM containing 0.1% Triethylamine (Et₃N) to prevent the amine product from streaking on the silica.

Analytical Validation & Troubleshooting

To ensure the protocol acts as a self-validating system, the following analytical checks must be performed:

• Reaction Monitoring (LC-MS): The N-Boc protecting group is prone to fragmentation in standard ESI+ mass spectrometry. When looking for the product mass [M+H]+ , also scan for [M+H−56]+ (loss of isobutylene) and [M+H−100]+ (loss of the entire Boc group).

• Stereochemical Assignment (1H-NMR): The diastereomeric ratio (dr) can be determined by integrating the C4-proton signals of the crude mixture. The cis and trans isomers will exhibit different coupling constants ( J ) between the H4 and adjacent H3/H5 protons. Based on the Karplus equation, the rigidified nature of the substituted pyrrolidine ring will yield distinct splitting patterns that allow for definitive stereochemical assignment.

• Troubleshooting Poor Conversion: If unreacted ketone remains, the amine may be too sterically hindered or electronically deactivated. Switch the solvent to Methanol, change the catalyst to Lewis acidic ZnCl₂, and utilize the more reactive NaBH₃CN as outlined in Table 1.

References

• Synthesis of Arginase Inhibitors: An Overview. National Institutes of Health (PMC). Available at:[Link][1]

• Structure-guided semi-rational design of an imine reductase for enantio-complementary synthesis of pyrrolidinamine. Chemical Science (RSC). Available at:[Link][2][3]

• Utilization of Cyclic Amides as Masked Aldehyde Equivalents in Reductive Amination Reactions. The Journal of Organic Chemistry (ACS). Available at:[Link][4]

Sources

• 1. Synthesis of Arginase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-guided semi-rational design of an imine reductase for enantio-complementary synthesis of pyrrolidinamine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Diastereoselective Grignard Addition to tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate via Lanthanide-Mediated Catalysis

Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a robust, self-validating protocol for the nucleophilic addition of Grignard reagents to sterically hindered, highly enolizable N-Boc-4-oxopyrrolidines.

Mechanistic Rationale & Substrate Profiling

Substituted pyrrolidines are privileged scaffolds in modern drug discovery, offering excellent three-dimensional coverage and metabolic stability. Specifically, tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate[1] serves as a critical building block for introducing quaternary stereocenters. However, functionalizing the C4 ketone via standard Grignard addition presents two distinct chemical challenges:

• The Enolization Problem (Chemoselectivity): The C3 and C5 protons adjacent to the C4 ketone are highly acidic. Standard Grignard reagents (e.g., MeMgBr, PhMgBr) act as strong bases rather than nucleophiles, leading to rapid deprotonation (enolization) of the ketone[2]. Upon aqueous workup, the enolate simply reprotonates, resulting in near-quantitative recovery of the starting material.

• Facial Bias (Diastereoselectivity): The bulky isopropyl group at the C2 position, combined with the N-Boc protecting group, creates a distinct steric shield. Successful nucleophilic attack must occur from the less hindered face, establishing a trans relationship between the C2-isopropyl group and the incoming alkyl group.

The Lanthanide Solution

To suppress enolization, the basicity of the Grignard reagent must be decoupled from its nucleophilicity. This is achieved using lanthanide salts—traditionally anhydrous CeCl3​ (Imamoto reagent), or more recently, the highly soluble LaCl3​⋅2LiCl complex (Knochel's reagent)[3]. The highly oxophilic lanthanide ion coordinates to the carbonyl oxygen, dramatically increasing its electrophilicity. This allows the nucleophilic addition to outcompete alpha-deprotonation.

Figure 1: Divergent pathways in Grignard addition: Enolization vs. Lanthanide-mediated addition.

Quantitative Optimization Data

The table below summarizes the causality between the chosen additive and the reaction outcome when adding Methylmagnesium bromide (MeMgBr) to the substrate.

Table 1: Optimization of MeMgBr Addition to tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate

Entry	Reagent System	Additive	Temp (°C)	Conversion (%)	Yield (%)	d.r. (trans:cis)
1	MeMgBr (1.5 eq)	None	0 to RT	< 15%	< 10%	N/A (SM recovered)
2	MeMgBr (1.5 eq)	Anhydrous CeCl3​ (1.5 eq)	-78 to 0	> 90%	76%	92:8
3	MeMgBr (1.5 eq)	LaCl3​⋅2LiCl (1.1 eq)	0	> 98%	89%	96:4

Note: LaCl3​⋅2LiCl provides superior yields due to its complete solubility in THF, avoiding the heterogeneous stirring issues and rigorous drying protocols associated with CeCl3​ [3].

Experimental Protocol: LaCl3​⋅2LiCl -Mediated Addition

This protocol utilizes Knochel's soluble lanthanum salt to ensure a self-validating, reproducible workflow.

Materials Required

• tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate (1.0 equiv, 10 mmol)

• LaCl3​⋅2LiCl solution (0.6 M in THF, 1.1 equiv, 11 mmol)

• Methylmagnesium bromide (MeMgBr) solution (3.0 M in Diethyl Ether, 1.5 equiv, 15 mmol)

• Anhydrous Tetrahydrofuran (THF) (0.2 M relative to substrate)

• Saturated aqueous NH4​Cl solution

Step-by-Step Methodology

Step 1: System Preparation

• Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar under vacuum. Backfill with dry Argon ( Ar ). Repeat this cycle three times.

• Dissolve tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate (2.27 g, 10 mmol) in anhydrous THF (50 mL) and inject it into the flask.

Step 2: Lanthanide Complexation 3. At room temperature (20–25 °C), add the LaCl3​⋅2LiCl solution (18.3 mL, 11 mmol) dropwise via syringe. 4. Causality Checkpoint: Allow the mixture to stir for exactly 1 hour. This incubation period is critical; it allows the complete formation of the highly electrophilic lanthanide-ketone complex. Proceeding too quickly will result in enolization.

Step 3: Nucleophilic Addition 5. Cool the reaction mixture to 0 °C using an ice-water bath. 6. Add the MeMgBr solution (5.0 mL, 15 mmol) dropwise over 15 minutes. 7. Stir the reaction at 0 °C for 2 hours. Monitor conversion via TLC or LC-MS.

Step 4: Quenching and Isolation 8. Safety Warning: Process safety studies indicate that quenching Grignard additions to densely functionalized pyrrolidines with aqueous NH4​Cl results in a sharp spike in heat flow ( ΔTad​ up to 56 °C) and rapid gas evolution[2]. 9. Quench Protocol: Cool the mixture to -10 °C. Extremely slowly, add saturated aqueous NH4​Cl (20 mL) dropwise while maintaining vigorous stirring. 10. Add ethyl acetate (50 mL) and 10% aqueous Rochelle's salt (potassium sodium tartrate) (30 mL). Stir vigorously for 30 minutes to break up the lanthanum emulsion. 11. Separate the organic layer. Extract the aqueous layer with ethyl acetate ( 2×30 mL). 12. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. 13. Purify the crude product via flash column chromatography (Hexanes/EtOAc) to yield the diastereopure tert-butyl 4-hydroxy-2-isopropyl-4-methylpyrrolidine-1-carboxylate.

Troubleshooting & Self-Validation

• Failure Mode 1: High recovery of starting material.

  • Cause: The LaCl3​⋅2LiCl complex was inactive, or the incubation time in Step 2 was skipped, allowing the Grignard to act as a base.

  • Correction: Ensure the lanthanide solution is stored under strictly anhydrous conditions and strictly adhere to the 1-hour complexation time.

• Failure Mode 2: Poor Diastereomeric Ratio (d.r.).

  • Cause: Reaction temperature spiked during Grignard addition.

  • Correction: Ensure dropwise addition of MeMgBr at 0 °C. Do not allow the internal temperature to rise above 5 °C during the addition phase.

References

1.[1] Title: tert-Butyl (2R)-2-isopropyl-4-oxopyrrolidine-1-carboxylate - Echemi Source: echemi.com URL:

2.[2] Title: Alternative Approach to the Large-Scale Synthesis of the Densely Functionalized Pyrrolidone BMT-415200 | Organic Process Research & Development Source: acs.org URL:

3.[3] Title: Lanthanum(III) Chloride, Complex with Lithium Chloride, Solution in Tetrahydrofuran Source: researchgate.net URL:

Sources

• 1. echemi.com [echemi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Resolution of (R)- and (S)-tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate

Welcome to the dedicated technical support guide for the enantiomeric resolution of tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate. This resource is designed for researchers, chemists, and process development professionals who are navigating the complexities of separating this key chiral intermediate. Here, we address common challenges with practical, field-tested advice and in-depth scientific explanations to streamline your workflow and enhance your success rate.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for resolving the enantiomers of tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate?

The resolution of this racemic compound is most commonly achieved through three main strategies: preparative chiral High-Performance Liquid Chromatography (HPLC), diastereomeric crystallization, and kinetic enzymatic resolution. The choice of method often depends on the scale of the separation, available equipment, and downstream application requirements. Preparative chiral HPLC is frequently favored for its directness and high purity outcomes, though it can be costly for large-scale production.

Q2: I'm observing poor peak resolution (Rs < 1.5) on my chiral HPLC. What are the likely causes and how can I fix it?

Poor resolution in chiral HPLC is a frequent challenge. The primary cause is often a suboptimal mobile phase composition or an inappropriate chiral stationary phase (CSP). The interaction between the analyte and the CSP is highly sensitive to the mobile phase environment.

Troubleshooting Steps:

• Mobile Phase Modification: The polarity of the mobile phase is critical. For polysaccharide-based CSPs (e.g., Chiralpak® series), a common starting point is a hexane/isopropanol mixture. Systematically vary the ratio of the alcohol modifier (e.g., from 10% to 30% isopropanol) to find the optimal balance between retention and selectivity.

• Additive Introduction: Small amounts of an acidic or basic additive can dramatically improve peak shape and resolution by suppressing unwanted ionic interactions with residual silanols on the silica support. For this N-Boc protected compound, an acidic additive like trifluoroacetic acid (TFA) at 0.1% (v/v) is a standard first choice.

• Flow Rate Optimization: Lowering the flow rate can increase the number of theoretical plates and improve resolution, albeit at the cost of longer run times.

• Column Temperature: Temperature affects both solvent viscosity and the thermodynamics of chiral recognition. Experimenting with temperatures between 10°C and 40°C can sometimes yield significant improvements in selectivity.

Troubleshooting Guide: Diastereomeric Crystallization

Diastereomeric crystallization is a classical and scalable resolution technique. It involves reacting the racemic mixture with a single enantiomer of a chiral resolving agent to form a pair of diastereomers. These diastereomers have different physical properties (e.g., solubility) and can be separated by fractional crystallization.

Problem: My diastereomers are not precipitating or are forming an oil.

This is a common and frustrating issue, typically pointing to problems with supersaturation or solvent choice.

Root Causes & Solutions:

• Inappropriate Solvent System: The ideal solvent must provide moderate solubility for both diastereomers, but also a significant solubility difference between them at a given temperature. If the diastereomers are too soluble, no crystallization will occur. If they are poorly soluble, they may crash out together as an amorphous solid or oil.

  • Solution: Screen a panel of solvents with varying polarities (e.g., ethyl acetate, acetonitrile, isopropanol, toluene). Binary or even ternary solvent systems can be effective for fine-tuning solubility. For instance, an ethyl acetate/heptane mixture allows for precise control over polarity.

• Insufficient Supersaturation: Crystallization requires a supersaturated solution.

  • Solution: After forming the diastereomeric salts in solution, slowly cool the mixture to induce crystallization. If this fails, carefully reduce the solvent volume by evaporation. Seeding the solution with a previously generated crystal can also be highly effective at inducing crystallization.

• Impurity Interference: Impurities can act as crystallization inhibitors.

  • Solution: Ensure the starting racemic material is of high purity (>98%). An initial purification by standard column chromatography may be necessary.

The overall workflow for successful diastereomeric crystallization is outlined below.

Caption: Workflow for Diastereomeric Crystallization.

Problem: The enantiomeric excess (e.e.) of my recovered amine is low after crystallization.

Low enantiomeric excess indicates that the separation of the diastereomers was incomplete.

Root Causes & Solutions:

• Co-precipitation: The undesired diastereomer may have co-precipitated with the desired one.

  • Solution: The crystallization process may have been too rapid. Ensure a slow cooling ramp to allow for thermodynamic equilibrium to be established. Additionally, performing a re-crystallization of the isolated diastereomeric salt from a fresh portion of the solvent can significantly upgrade the diastereomeric purity.

• Incorrect Stoichiometry of Resolving Agent: Using a full equivalent of the resolving agent can sometimes lead to precipitation of both diastereomers.

  • Solution: Use a sub-stoichiometric amount (e.g., 0.5 equivalents) of the resolving agent. This ensures that only the least soluble diastereomer crystallizes, leaving the more soluble one in the mother liquor.

Table 1: Typical Chiral Resolving Agents and Screening Solvents

Resolving Agent	Class	Typical Screening Solvents
(R)-(-)-Mandelic Acid	Acidic	Isopropanol, Ethyl Acetate, Acetonitrile
(S)-(+)-Mandelic Acid	Acidic	Isopropanol, Ethyl Acetate, Acetonitrile
(+)-Dibenzoyl-D-tartaric acid	Acidic	Methanol, Ethanol, Acetone
(-)-Dibenzoyl-L-tartaric acid	Acidic	Methanol, Ethanol, Acetone
(1R)-(-)-10-Camphorsulfonic acid	Acidic	Water, Ethanol

Advanced Troubleshooting: Chiral HPLC Method Development

Problem: I've tried modifying the mobile phase, but my resolution is still poor, or the peaks are tailing significantly.

When standard mobile phase optimization fails, a more systematic approach is required. This involves considering the stationary phase and the fundamental chemistry of the interaction.

Caption: Logic flow for systematic chiral HPLC method development.

In-Depth Solutions:

• Change the Chiral Stationary Phase (CSP): The pyrrolidinone core may exhibit stronger chiral recognition on a different type of CSP. If you are using an amylose-based column (e.g., Chiralpak® AD), switch to a cellulose-based equivalent (e.g., Chiralpak® OD). The subtle structural differences in the polysaccharide backbone can lead to vastly different selectivities.

• Consider Supercritical Fluid Chromatography (SFC): Chiral SFC is often a powerful alternative to HPLC for resolving enantiomers. Using supercritical CO2 as the primary mobile phase with an alcohol co-solvent often results in faster separations and higher efficiency. The different solvation properties in SFC can unlock unique selectivities not observed in HPLC.

• Check for On-Column Racemization: The acidic proton at the C2 position (adjacent to the isopropyl group and the carbonyl) could potentially be labile under certain conditions, leading to on-column racemization and peak broadening between the two enantiomer peaks.

  • Diagnosis: Collect the two separated enantiomer peaks and reinject them individually. If the reinjection of a single peak shows the presence of the other enantiomer, on-column racemization is occurring.

  • Solution: Run the separation at a lower temperature to disfavor the racemization process. Ensure the mobile phase is not overly acidic or basic, which could catalyze the enolization-racemization pathway. Using a buffered mobile phase can sometimes help.

By systematically addressing these potential issues, from basic mobile phase adjustments to more advanced considerations of stationary phase chemistry and on-column stability, a robust and effective resolution method can be successfully developed.

References

• Diastereomeric Crystallization: A foundational review of the principles and practices of separation by diastereomeric crystallization. (Source: Organic Process Research & Development, URL: [Link])

• Supercritical Fluid Chromatography (SFC): An introduction to the principles and advantages of SFC for chiral separations. (Source: Waters Corporation, URL: [Link])

Reference Data & Comparative Studies

tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate vs N-benzyl protected derivatives

Synthetic Comparison Guide: tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate vs. N-Benzyl Protected Derivatives

Executive Summary

The 2-isopropyl-4-oxopyrrolidine scaffold is a privileged building block in the synthesis of peptidomimetics, protease inhibitors, and complex alkaloid natural products. When designing a synthetic route, the choice of the nitrogen protecting group—specifically between the N-Boc (carbamate) and N-Benzyl (alkyl amine) derivatives—dictates not only the orthogonality of downstream deprotection steps but also fundamentally alters the conformational dynamics and reactivity of the C4 ketone.

This guide provides an objective, data-driven comparison of tert-butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate against its N-benzyl counterpart, detailing the causality behind their divergent chemical behaviors and providing self-validating experimental protocols for their manipulation.

Conformational Dynamics & Causality

The most profound difference between these two derivatives lies in their ground-state conformational rigidity, which directly impacts stereocontrol during synthetic elaboration.

• N-Boc Derivative (Carbamate Resonance): The N-Boc group features a nitrogen atom with significant sp² character due to delocalization of its lone pair into the carbamate carbonyl. This partial double-bond character restricts rotation, often leading to distinct rotamers visible in NMR spectra at room temperature. More importantly, the bulky tert-butyl group induces severe allylic-type 1,3-strain (A(1,3) strain) with the adjacent C2-isopropyl group. To minimize this steric clash, the pyrrolidine ring is forced into a rigid envelope conformation, locking the C2-isopropyl group into a pseudo-axial orientation. This pseudo-axial group acts as a steric shield, effectively blocking one face of the pyrrolidine ring and forcing incoming nucleophiles to attack the C4 ketone from the opposite face[1].

• N-Benzyl Derivative (Tertiary Amine): The N-benzyl nitrogen is sp³-hybridized. Without the geometric constraints of amide resonance, the nitrogen undergoes rapid pyramidal inversion, and the pyrrolidine ring remains conformationally fluid. The C2-isopropyl group is not locked into a single shielding position, resulting in a mixture of attack trajectories and significantly lower diastereoselectivity during C4 additions.

Decision matrix for selecting N-Boc vs N-Bn protecting groups based on synthetic requirements.

Quantitative Performance Comparison

The table below summarizes the divergent physicochemical properties and experimental outcomes when utilizing these two building blocks.

Parameter	tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate (N-Boc)	N-Benzyl 2-isopropyl-4-oxopyrrolidine (N-Bn)
Nitrogen Hybridization	sp²-like (Carbamate resonance)	sp³ (Pyramidal, rapidly inverting)
Ring Conformation	Rigid envelope (A(1,3) strain dominant)	Flexible (Rapid interconversion)
C4 Ketone Electrophilicity	High (Reduced N-lone pair donation)	Moderate (Active N-lone pair donation)
Typical C4 Reduction dr (Cis:Trans)	>95:5 (Highly face-selective)	~60:40 (Poor facial discrimination)
NMR Spectra (RT)	Complex (Presence of rotamers)	Simple (Single conformer species)
Deprotection Reagent	TFA or 4M HCl in Dioxane	H₂, Pd(OH)₂/C, Acetic Acid
Orthogonality	Stable to H₂/Pd, Labile to Acid	Stable to Acid, Labile to H₂/Pd

Deprotection Workflows & Self-Validating Protocols

The deprotection of these derivatives requires entirely orthogonal conditions. Understanding the mechanistic causality behind each step ensures high yields and prevents common pitfalls, such as catalyst poisoning during hydrogenolysis[2].

Orthogonal deprotection pathways for N-Boc (acidolysis) and N-Bn (hydrogenolysis) derivatives.

Protocol A: Acidolysis of N-Boc Derivative

This protocol relies on the generation of a tert-butyl cation, which subsequently eliminates to form isobutylene gas, driving the reaction forward[3].

• Setup: Dissolve the N-Boc pyrrolidinone in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration. Cool the flask to 0 °C under an inert atmosphere.

• Reagent Addition: Slowly add an equal volume of Trifluoroacetic Acid (TFA) dropwise.

• Self-Validating Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. The reaction acts as its own indicator: observe the effervescence of isobutylene and CO₂ gas. Once bubbling completely ceases (typically 1–2 hours), the primary cleavage event is complete.

• Workup: Concentrate the mixture under reduced pressure. To remove residual TFA, co-evaporate the resulting oil with toluene (3 × 10 mL). The product is obtained as a TFA salt, which can be free-based using a basic ion-exchange resin or aqueous NaHCO₃ if required.

Protocol B: Acid-Facilitated Hydrogenolysis of N-Benzyl Derivative

Standard debenzylation of hindered pyrrolidines is notoriously sluggish because the resulting secondary amine coordinates to and poisons the palladium catalyst. The addition of acetic acid is a mechanistic necessity: it protonates the amine (preventing poisoning) and polarizes the C–N σ-bond, lowering the activation energy for hydrogenolysis[2].

• Setup: Dissolve the N-Bn pyrrolidinone in absolute Ethanol (0.1 M).

• Facilitator Addition: Add 1.5 equivalents of glacial acetic acid.

• Catalyst Loading: Carefully add 20% Pd(OH)₂/C (Pearlman's catalyst, 15% w/w relative to substrate) under a gentle stream of nitrogen.

• Reaction: Purge the flask with H₂ gas (3 vacuum/H₂ cycles) and stir vigorously under an H₂ balloon at room temperature for 12–24 hours.

• Self-Validating Monitoring: Monitor via TLC. The starting material is strongly UV-active at 254 nm due to the benzyl ring. The successful product will be completely invisible under UV light but will stain intensely with ninhydrin (yielding a characteristic blue/purple spot for the secondary amine).

• Workup: Filter the suspension through a pad of Celite to remove the palladium catalyst. Wash the pad thoroughly with ethanol and concentrate the filtrate to yield the acetate salt of the product.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Boc vs. Fmoc Protection in the Synthesis of 2-Isopropyl-4-oxopyrrolidine

For Researchers, Scientists, and Drug Development Professionals

The synthesis of chiral pyrrolidine scaffolds is a cornerstone of modern medicinal chemistry, providing access to a privileged class of structures found in numerous pharmaceuticals. Among these, 2-isopropyl-4-oxopyrrolidine stands out as a versatile building block. Its synthesis, however, necessitates a strategic approach to amine protection to ensure high yields and purity. This guide provides an in-depth, objective comparison of the two most dominant N-protecting group strategies—the tert-butyloxycarbonyl (Boc) and the 9-fluorenylmethyloxycarbonyl (Fmoc) groups—for the synthesis of this key intermediate.

Core Principles: A Tale of Two Orthogonal Chemistries

The fundamental difference between the Boc and Fmoc strategies lies in their orthogonal deprotection schemes, which dictate the chemical environments they can withstand and the reagents required for their removal.[1] This orthogonality is the central pillar upon which a synthetic route is built.

The Boc (tert-Butyloxycarbonyl) Strategy: Acid-Labile Protection

A classic and robust method, the Boc group is prized for its stability in basic, nucleophilic, and reductive conditions.[2] It is typically introduced by reacting the amine with di-tert-butyl dicarbonate ((Boc)₂O).[3] Its removal, however, requires moderately strong acidic conditions, most commonly with trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[2][4]

The acid-catalyzed deprotection mechanism involves protonation of the carbamate's carbonyl oxygen, leading to the fragmentation of the protonated intermediate into a stable tert-butyl cation, carbon dioxide, and the desired free amine.[5]

The Fmoc (9-Fluorenylmethyloxycarbonyl) Strategy: Base-Labile Protection

Developed as a milder alternative, the Fmoc strategy employs a protecting group that is stable to acidic conditions but readily cleaved by a mild base, typically a secondary amine like piperidine or pyrrolidine.[6][7][8] The electron-withdrawing nature of the fluorenyl system makes the proton on the 9-position acidic. A base can abstract this proton, initiating a β-elimination cascade that liberates the free amine, carbon dioxide, and dibenzofulvene.[9][10] The base used for cleavage also acts as a scavenger for the dibenzofulvene byproduct.[8]

This key difference in deprotection chemistry—acid-lability for Boc and base-lability for Fmoc—allows chemists to selectively unmask different parts of a molecule, a concept known as an orthogonal protection strategy.[11]

Caption: Orthogonal deprotection of Boc (acid-labile) vs. Fmoc (base-labile).

Synthetic Workflow Comparison

While no direct comparative synthesis of 2-isopropyl-4-oxopyrrolidine using both methods is prominently published, we can construct highly plausible and experimentally grounded routes based on established transformations of amino acid precursors. A logical starting point is a derivative of L-valine, which provides the necessary isopropyl stereocenter.

Route A: The Boc-Protected Synthesis

This pathway leverages the robust nature of the Boc group. The synthesis begins with commercially available N-Boc-L-valine and proceeds through a cyclization precursor.

Caption: Workflow for the Boc-protected synthesis of 2-isopropyl-4-oxopyrrolidine.

Experimental Protocol: Boc Deprotection

This protocol outlines the final deprotection step to yield the target compound.

Materials:

• N-Boc-2-isopropyl-4-oxopyrrolidine

• 4M Hydrochloric Acid in 1,4-Dioxane

• Dichloromethane (DCM) or Ethyl Acetate

• Diethyl ether

• Round-bottom flask, magnetic stirrer, filtration apparatus

Procedure:

• Dissolve the N-Boc-2-isopropyl-4-oxopyrrolidine (1.0 eq) in a minimal amount of DCM or ethyl acetate in a round-bottom flask.

• To the stirred solution, add 4M HCl in 1,4-dioxane (4-5 eq) at room temperature.[5]

• Stir the mixture for 1-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[5]

• Upon completion, the product hydrochloride salt may precipitate. If so, dilute the mixture with diethyl ether to enhance precipitation and collect the solid by filtration.

• If no precipitate forms, remove the solvent and excess acid under reduced pressure. Triturate the resulting residue with diethyl ether to induce solidification.[2]

• Wash the collected solid with cold diethyl ether to remove non-polar impurities and dry under vacuum to yield 2-isopropyl-4-oxopyrrolidine hydrochloride.

Route B: The Fmoc-Protected Synthesis

This pathway utilizes the milder deprotection conditions associated with the Fmoc group, which can be advantageous if other acid-sensitive functionalities are present in a more complex derivative.

Caption: Workflow for the Fmoc-protected synthesis of 2-isopropyl-4-oxopyrrolidine.

Experimental Protocol: Fmoc Deprotection

This protocol details the base-labile cleavage of the Fmoc group.

Materials:

• N-Fmoc-2-isopropyl-4-oxopyrrolidine

• Piperidine

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Diethyl ether

• Saturated aqueous sodium bicarbonate, Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the N-Fmoc-2-isopropyl-4-oxopyrrolidine (1.0 eq) in DMF in a round-bottom flask.

• Add piperidine to create a 20% (v/v) solution.[9]

• Stir the mixture at room temperature for 30-60 minutes. Monitor the reaction by TLC or LC-MS. Standard deprotection times for many substrates are around 10 minutes, but can vary.[10]

• Upon completion, dilute the reaction mixture with DCM and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate, and brine to remove piperidine and the dibenzofulvene-piperidine adduct.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified further by silica gel chromatography if necessary to yield the free amine, 2-isopropyl-4-oxopyrrolidine.

Head-to-Head Performance Comparison

The choice between Boc and Fmoc protection is often dictated by the specific requirements of the overall synthetic plan, available resources, and the chemical nature of the molecule.

Parameter	Boc Strategy	Fmoc Strategy
Deprotection Conditions	Strong Acid (TFA, HCl)[2]	Mild Base (20% Piperidine/DMF)[7]
Orthogonal Compatibility	Stable to bases, nucleophiles, and hydrogenation.[12]	Stable to acids.[7]
Reagent Hazards	Corrosive and toxic strong acids (TFA).[6]	Piperidine is toxic and has an unpleasant odor.
Work-up & Purification	Often precipitates as a salt, simplifying isolation.[5]	Requires aqueous work-up to remove base; chromatography may be needed.
Cost of Protecting Agent	(Boc)₂O is generally less expensive.	Fmoc-OSu or Fmoc-Cl can be more costly.
Potential Side Reactions	Risk of side-reactions with acid-sensitive groups.	Diketopiperazine formation in dipeptides; racemization risk with certain bases.[13]
Reaction Monitoring	TLC/LC-MS.	The Fmoc cleavage product can be monitored by UV-Vis spectroscopy.[7]

Field-Proven Insights & Expert Commentary

Causality Behind Experimental Choices:

• Choose Boc when... your downstream synthetic steps involve strong bases or nucleophiles. The Boc group's resilience in these conditions is a significant advantage. It is also often preferred for larger-scale syntheses where the precipitation of the hydrochloride salt can be an efficient purification step, avoiding costly chromatography.[14] However, the use of strong, corrosive acids like TFA requires careful handling and appropriate glassware.[6]

• Choose Fmoc when... your molecule contains acid-sensitive functional groups (e.g., tert-butyl esters, acetals). The mild, basic deprotection conditions of the Fmoc strategy preserve these moieties.[6][7] This strategy has become the dominant choice in automated solid-phase peptide synthesis (SPPS) precisely because of its milder conditions and compatibility with a wider range of functionalities.[6]

Self-Validating Systems & Trustworthiness:

A robust protocol is a self-validating one. For both strategies, reaction completion must be rigorously monitored (e.g., by TLC or LC-MS).

• In the Boc deprotection , the disappearance of the starting material and the appearance of a more polar spot (the amine salt) on a TLC plate is a reliable indicator. The clean conversion to a single product that precipitates upon work-up provides high confidence in the transformation.

• For Fmoc deprotection , the process can be quantitatively monitored by measuring the UV absorbance of the released dibenzofulvene-piperidine adduct, a technique widely used in automated SPPS to ensure complete deprotection before the next coupling step.[7] This provides an inbuilt validation checkpoint for the reaction.

Both Boc and Fmoc protection strategies offer viable pathways for the synthesis of 2-isopropyl-4-oxopyrrolidine. The Boc strategy represents a robust, cost-effective method well-suited for scaled-up production, provided the target molecule lacks acid-sensitive groups. The Fmoc strategy provides a milder, more versatile alternative, making it the superior choice for complex syntheses involving delicate functionalities. The ultimate decision rests on a careful analysis of the overall synthetic route, the chemical nature of the substrate, and the resources available. A thorough understanding of the core chemical principles of both approaches is paramount for the successful synthesis of high-quality intermediates for research and drug development.

References

• Slideshare. T boc fmoc protocols in peptide synthesis. [Link]

• AAPPTec. Planning a Peptide Synthesis. [Link]

• Sunresin. Fmoc / t-Bu Solid Phase Synthesis. [Link]

• Fields, G. B. Methods for Removing the Fmoc Group. In: Pennington, M. W., Dunn, B. M. (eds) Peptide Synthesis Protocols. Methods in Molecular Biology, vol 35. Humana Press, Totowa, NJ. [Link]

• ACS Publications. A New Sparteine Surrogate for Asymmetric Deprotonation of N-Boc Pyrrolidine. Organic Letters. [Link]

• Springer Nature Experiments. Methods for Removing the Fmoc Group. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• ACS Sustainable Chemistry & Engineering. Fmoc-Removal with Pyrrolidine Expands the Available Solvent Space in Green Solid-Phase Peptide Synthesis. [Link]

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A Comparative Guide to Chiral HPLC Method Development for tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate

In the landscape of pharmaceutical development and chemical synthesis, the stereochemical identity of a molecule is paramount. For chiral compounds such as tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate, a key building block in the synthesis of various bioactive molecules, the ability to resolve and quantify its enantiomers is a critical quality attribute. This guide provides a comprehensive comparison of established chiral High-Performance Liquid Chromatography (HPLC) methodologies applicable to this class of compounds, offering a scientifically grounded framework for researchers to develop robust and reliable analytical methods.

The pyrrolidine ring is a foundational scaffold in a multitude of pharmaceuticals.[1] The specific three-dimensional arrangement of substituents on this ring often dictates the molecule's interaction with biological targets, making enantiomeric purity a direct determinant of therapeutic efficacy and safety.[1] Direct enantioseparation by HPLC using Chiral Stationary Phases (CSPs) is the industry-standard for its efficiency and reliability.[2][3]

This guide will compare two of the most successful and widely adopted classes of CSPs for the separation of N-Boc protected pyrrolidine derivatives: Polysaccharide-based and Macrocyclic Glycopeptide-based CSPs.

Comparative Analysis of Chiral Stationary Phases

The selection of the chiral stationary phase is the most critical decision in developing a chiral separation method. The choice is dictated by the analyte's structure and the interaction mechanisms offered by the CSP. For N-Boc protected compounds like our target molecule, both polysaccharide and macrocyclic glycopeptide columns have demonstrated broad utility.[2]

Chiral Stationary Phase (CSP) Class	Polysaccharide-Based (e.g., CHIRALPAK® IA, IB, IC) [3]	Macrocyclic Glycopeptide-Based (e.g., CHIROBIOTIC® T, V, R) [4]
Chiral Selector	Derivatized cellulose or amylose coated or immobilized on a silica support.[2]	Glycopeptide antibiotics (e.g., Teicoplanin, Vancomycin) bonded to silica.[4]
Primary Separation Mechanism	A combination of hydrogen bonding, dipole-dipole interactions, π-π interactions, and inclusion complexation within the helical polymer structure.[2]	Primarily ionic interactions, hydrogen bonding, and inclusion complexing within the macrocyclic "basket" structure.[4]
Typical Mobile Phases	Normal Phase (Hexane/Alcohol), Polar Organic, Reversed Phase.[1][5]	Reversed Phase (Aqueous buffers/Acetonitrile or Methanol), Polar Organic.[2][4]
Advantages	Broad applicability, high success rate for a wide range of compounds, extensive literature support.[3]	Multimodal capabilities, effective for polar and ionizable compounds.[4]
Considerations	Coated phases may have solvent limitations; equilibration times can be longer.[2]	Mobile phase pH can significantly impact retention and selectivity.
Recommended for Target Analyte?	Highly Recommended. The N-Boc group and pyrrolidine structure are well-suited for interaction with polysaccharide CSPs.	Viable Alternative. Particularly if normal phase conditions are not desirable.

Experimental Protocols: A Step-by-Step Guide to Method Development

Given the high probability of success, this guide will detail a method development workflow focusing on polysaccharide-based CSPs under normal phase conditions. This approach is a logical and efficient starting point for the chiral separation of tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate.

Step 1: Initial Column and Mobile Phase Screening

The initial screening phase is designed to rapidly identify a promising column and mobile phase system.

Workflow for Initial Screening

Caption: Initial screening workflow for chiral method development.

• Column Selection : Begin with a set of modern, immobilized polysaccharide-based columns to cover a broad range of chiral selectivities. A recommended starting set includes:

  • CHIRALPAK® IA (Amylose tris(3,5-dimethylphenylcarbamate))

  • CHIRALPAK® IB (Cellulose tris(3,5-dimethylphenylcarbamate))

  • CHIRALPAK® IC (Cellulose tris(3,5-dichlorophenylcarbamate))[2]

• Mobile Phase Screening : For normal phase, a simple mobile phase of n-hexane and an alcohol modifier is the standard.[1]

  • Screen each column with the following isocratic mobile phases:

    • 90:10 (v/v) n-Hexane : Isopropanol (IPA)

    • 80:20 (v/v) n-Hexane : Isopropanol (IPA)

    • 90:10 (v/v) n-Hexane : Ethanol

• Standard Conditions :

  • Flow Rate : 1.0 mL/min

  • Column Temperature : 25 °C

  • Detection : UV at 210 nm (the carbonyl group on the pyrrolidine ring and the Boc-protecting group should provide sufficient chromophore for detection at low wavelengths).[2]

  • Sample Preparation : Dissolve the racemic standard of tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate in the mobile phase at a concentration of approximately 1 mg/mL.[2]

Step 2: Method Optimization

Once partial or full separation is observed in the screening stage, the next step is to optimize the conditions to achieve baseline resolution (Rs > 1.5) with a reasonable analysis time.

Workflow for Method Optimization

Caption: Systematic workflow for chiral method optimization.

• Optimize Alcohol Modifier Concentration : Based on the best condition from the screening, finely adjust the percentage of the alcohol modifier.

  • If retention times are too long, increase the alcohol percentage in small increments (e.g., 2%).

  • If resolution is poor but retention is short, decrease the alcohol percentage.

• Evaluate Alcohol Type : Compare isopropanol and ethanol. Sometimes, a switch in the alcohol modifier can significantly alter selectivity.

• Adjust Column Temperature : Temperature can influence the thermodynamics of the chiral recognition process.

  • Analyze the sample at different temperatures (e.g., 15°C, 25°C, 40°C). Lower temperatures often improve resolution but increase analysis time and pressure.

• Fine-Tune Flow Rate : Adjust the flow rate to balance resolution and analysis time. A lower flow rate can sometimes improve resolution.[1]

• Consider Additives (If Necessary) : If peak shape is poor (e.g., tailing), consider adding a small amount of an acidic or basic modifier to the mobile phase. For a neutral compound like the target, this is often unnecessary but can be explored if issues persist.

  • Acidic modifier : 0.1% Trifluoroacetic Acid (TFA)

  • Basic modifier : 0.1% Triethylamine (TEA)[1]

Conclusion

While a specific, pre-existing chiral HPLC method for tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate was not found in the initial literature search, a robust and scientifically sound method can be readily developed by leveraging established protocols for structurally similar N-Boc protected pyrrolidines. The recommended approach is to begin with a screening of immobilized polysaccharide-based chiral stationary phases such as CHIRALPAK® IA, IB, and IC, using a normal phase mobile phase system of n-hexane and an alcohol modifier. This systematic screening, followed by a logical optimization of the mobile phase composition and temperature, provides a high probability of achieving a baseline separation suitable for accurate enantiomeric purity determination. This guide provides the foundational knowledge and a practical workflow for researchers and drug development professionals to successfully tackle this and similar chiral separation challenges.

References

• Benchchem. Comparative Guide to Chiral HPLC Analysis of (R)-(-)-N-Boc-3-pyrrolidinol.
• Benchchem. Chiral Resolution of Pyrrolidine Derivatives by HPLC: Application Notes and Protocols.
• HPLC. Chiral Impurity Methods – Case Study.
• PMC. The barrier to enantiomerization of N-Boc-2-lithiopyrrolidine: the effect of chiral and achiral diamines.
• ACS Publications. Enantioselective Pd-Catalyzed α-Arylation of N-Boc-Pyrrolidine: The Key to an Efficient and Practical Synthesis of a Glucokinase Activator | The Journal of Organic Chemistry.
• Sigma-Aldrich. Facile t-BOC and FMOC Amino Acid Chiral Separations by HPLC.
• Echemi. tert-Butyl (2R)-2-isopropyl-4-oxopyrrolidine-1-carboxylate.
• CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS.
• Chemical & Pharmaceutical Bulletin. Synthesis of the Optical Isomers of 4-[1-(4-tert-Butylphenyl)-2-oxo -. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7s5QlMdgmzyEdOBTSn-ns47YlOVqI6mVqXmPzUlKVfa99D9aNvyyhTZXtTSyX6oVy0VdP_BcfZSVciARlb7v34rKKAxdfbf-Qny-SgW5ZpSA1lzpZpDq9zSmJqX7efHOUGwa94fIPbM_t
• Academia.edu. Chiral Method Development Strategies for HPLC using Macrocyclic Glycopeptide-Based Stationary Phases.
• AFMPS. Journal of Chromatography A.
• ResearchGate. (PDF) Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS.
• PMC. Synthesis and Chiral Separation of Fibratol, Isopropyl 2-(4-((4-chlorophenyl)(hydroxyl) methyl)-phenoxy)-2-methylpropanoate.
• PMC. Enantioseparation of Proton Pump Inhibitors by HPLC on Polysaccharide-Type Stationary Phases: Enantiomer Elution Order Reversal, Thermodynamic Characterization, and Hysteretic Effect.

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• 5. Enantioseparation of Proton Pump Inhibitors by HPLC on Polysaccharide-Type Stationary Phases: Enantiomer Elution Order Reversal, Thermodynamic Characterization, and Hysteretic Effect - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate

Comprehensive Safety and Operational Guide: Handling tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate

As a Senior Application Scientist, I recognize that handling specialized synthetic building blocks requires more than passively reading a Safety Data Sheet (SDS). It demands a mechanistic understanding of the chemical's behavior in a dynamic laboratory environment. tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate is a critical intermediate in drug discovery, heavily utilized for synthesizing conformationally restricted peptidomimetics and targeted therapeutics. However, its specific structural features—namely an acid-labile Boc protecting group and a reactive oxopyrrolidine core—dictate strict operational and personal protective equipment (PPE) requirements[1].

This guide provides a self-validating system for the safe handling, transfer, and disposal of this compound, ensuring both operational safety and scientific integrity.

Quantitative Chemical Profile

Before designing a handling protocol, we must define the physical and chemical parameters of the substance.

Table 1: Quantitative Chemical Profile and Storage Parameters

Property	Value
Chemical Name	tert-Butyl 2-isopropyl-4-oxopyrrolidine-1-carboxylate
CAS Number	1217633-41-4[1]
Molecular Formula	C12H21NO3[1]
Molecular Weight	227.30 g/mol [1]
Storage Temperature	2-8°C (Long-term, store under inert gas)[2]
Purity Standard	≥ 95% (Typical for drug development applications)

Mechanistic Hazard Assessment & Causality

To build a culture of safety, researchers must understand the causality behind the hazards:

• Acid Lability & Gas Evolution: The tert-butoxycarbonyl (Boc) group is highly sensitive to strong acids (e.g., TFA, HCl). Accidental exposure during storage, reaction, or waste segregation leads to rapid cleavage, evolving isobutylene gas and carbon dioxide. In a sealed waste container, this causes catastrophic pressure buildup and potential rupture[3].

• Skin and Eye Irritation: The oxopyrrolidine core acts as a severe localized irritant. Furthermore, the lipophilic nature of the Boc group enhances transdermal penetration if the compound is dissolved in organic solvents (like DCM or EtOAc), carrying the reactive core deep into the dermal layers[4].

• Aquatic Toxicity: The intact molecule is toxic to aquatic organisms and resists standard aqueous degradation, necessitating strict environmental containment and prohibiting drain disposal[5].

Personal Protective Equipment (PPE) Matrix

To mitigate these specific risks, do not substitute materials without verifying solvent compatibility.

Table 2: PPE Specifications and Mechanistic Rationale

PPE Category	Specification	Mechanistic Rationale (Causality)
Hand Protection	Nitrile or Neoprene gloves (minimum 0.11 mm thickness).	Provides chemical resistance against the organic solvents typically used to dissolve the compound, preventing solvent-mediated transdermal transport[6].
Eye/Face Protection	Tight-fitting chemical splash goggles (EN166 or ANSI Z87.1 approved).	The oxopyrrolidine core is a severe ocular irritant. Goggles prevent micro-particulate dust or aerosolized solvent droplets from contacting the cornea[2].
Respiratory Protection	N95 (US) or FFP2/P1 (EU) particulate respirator.	Required when weighing dry powder outside a localized exhaust system to prevent inhalation of irritating micro-dust[6].
Body Protection	Flame-resistant lab coat and closed-toe, non-porous shoes.	Prevents direct dermal contact and minimizes static discharge, which is critical when handling the compound in flammable solvent mixtures[3].

Operational Workflow & Step-by-Step Handling Protocol

Step 1: Environmental Preparation Ensure the chemical fume hood has a face velocity of 80-100 fpm. Clear the workspace of any strong acids (e.g., TFA, sulfuric acid) or strong oxidizers to prevent unintended Boc-deprotection or exothermic oxidation[3].

Step 2: Weighing and Transfer Use anti-static weighing boats. The compound may exhibit static cling, leading to aerosolization. Ground your spatulas and use a localized static eliminator if necessary. Always transfer the solid inside the fume hood.

Step 3: Solubilization When dissolving the compound, add the solvent (e.g., THF, DCM) slowly. Ensure the receiving flask is properly vented to accommodate any minor volume expansion. Keep away from open flames and hot surfaces.

Step 4: Decontamination After transfer, wipe down the balance and surrounding hood area with a solvent-dampened cloth (e.g., ethanol or isopropanol), followed by a dry wipe. Dispose of the wipes in the solid organic waste container.

Visualizing the Safe Handling and Disposal Workflow

Workflow for safe handling, spill response, and disposal of Boc-protected pyrrolidines.

Emergency Response: Spill and Exposure

• Solid Spill: Do not sweep dry, as this generates airborne dust. Cover the spill with an inert, damp absorbent material (like sand or vermiculite dampened with water or ethanol). Carefully scoop into a sealable container for incineration[6].

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Do not use organic solvents to wash the skin, as this will drive the chemical deeper into the dermis[3].

Waste Segregation and Disposal Plan

Improper disposal of Boc-protected compounds is a major source of laboratory accidents. Follow this protocol strictly:

• Step 1: Segregation: Collect all solid waste, contaminated gloves, and empty vials in a designated Non-Halogenated Organic Solid Waste container[5]. Do not mix with acidic waste streams, as the Boc group will cleave and pressurize the container[3].

• Step 2: Liquid Waste: If the compound is dissolved in a solvent, direct it to the appropriate liquid waste carboy (Halogenated for DCM, Non-Halogenated for EtOAc/THF). Ensure the carboy is vented with a pressure-relief cap.

• Step 3: Containment: Never flush this compound down the drain. It is toxic to aquatic life and will persist in municipal water systems[2].

• Step 4: Professional Incineration: The only acceptable method of final destruction is professional high-temperature incineration by a licensed waste management facility. Incineration breaks down the pyrrolidine ring and oxidizes the compound completely into CO2, H2O, and NOx[5].

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